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Compound of Interest

Compound Name: Warangalone

CAS No.: 4449-55-2

Cat. No.: B1684086

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Warangalone, a naturally occurring isoflavonoid with anti-inflammatory and other

biological activities. While specific disposal protocols for Warangalone are not extensively

documented, this document outlines a comprehensive approach based on general best

practices for hazardous chemical waste management.

Chemical and Physical Properties of Warangalone
A clear understanding of a compound's properties is the foundation of its safe handling and

disposal. The following table summarizes the key characteristics of Warangalone.
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Property Value Reference

Molecular Formula C25H24O5 [1][2]

Molecular Weight 404.5 g/mol [1][2]

CAS Number 4449-55-2 [2][3][4]

Appearance Not specified (likely solid)

Biological Activity

Anti-malarial, PKA inhibitor,

anti-inflammatory, potential

anticancer properties

[5][6][7]

Experimental Protocol: Standard Operating
Procedure for Warangalone Disposal
This protocol details the necessary steps for the safe disposal of Warangalone waste,

including contaminated materials.

Objective: To safely collect, label, and dispose of Warangalone waste in accordance with

general hazardous waste guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container (compatible with chemical contents, clearly labeled).

Waste labels.

Secondary containment for the waste container.

Spill kit appropriate for chemical spills.

Procedure:

Waste Segregation:
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Do not mix Warangalone waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Segregate waste into categories:

Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips).

Liquid Waste: Unused solutions containing Warangalone.

Sharps: Contaminated needles, scalpels, or other sharp objects.

Waste Collection:

Solid Waste: Place all solid materials contaminated with Warangalone into a designated,

leak-proof waste container.

Liquid Waste: Collect all liquid waste containing Warangalone in a compatible, sealed

container. Avoid overfilling; a good practice is to fill to no more than 80% capacity.

Sharps: Dispose of all contaminated sharps in a designated sharps container.

Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "Warangalone".

The concentration and quantity of the waste.

The date of accumulation.

The name and contact information of the generating researcher or lab.

Storage:

Store the waste container in a designated, secure area, such as a satellite accumulation

area.
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The storage area should be well-ventilated and away from ignition sources.

Always use secondary containment to prevent the spread of potential spills.

Keep the waste container closed at all times, except when adding waste.[8][9]

Disposal Request:

Once the waste container is full or ready for disposal, contact your institution's EHS office

to arrange for pickup.

Follow your institution's specific procedures for requesting a hazardous waste pickup.[8][9]

Emergency Procedures:

Spill: In the event of a spill, immediately alert others in the area. If the spill is small and you

are trained to handle it, use an appropriate spill kit to clean it up. For large spills, evacuate

the area and contact your EHS office.

Exposure: In case of skin or eye contact, flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Warangalone
waste.
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Caption: A workflow diagram for the safe disposal of Warangalone waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Warangalone, minimizing risks to themselves and the environment. Always consult

your institution's specific guidelines and your Safety Data Sheets for the most accurate and up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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